(Azetidin-3-yl)(pyridin-3-yl)methanol

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• SMILES: C1C(CN1)C(C2=CN=CC=C2)O
• InChI: InChI=1S/C9H12N2O/c12-9(8-5-11-6-8)7-2-1-3-10-4-7/h1-4,8-9,11-12H,5-6H2
• InChIKey: NJEQWELLXGEEGK-UHFFFAOYSA-N

(Azetidin-3-yl)(pyridin-3-yl)methanol – Verified Purity Building Block

(Azetidin-3-yl)(pyridin-3-yl)methanol (CAS 1864057-83-9) is a heterocyclic building block that combines a strained azetidine ring with a 3-substituted pyridine moiety via a secondary alcohol linker . The compound is primarily employed as an advanced intermediate in the synthesis of CCR6 receptor antagonists and NAMPT inhibitors, where the 3-pyridyl azetidine scaffold has been identified as a privileged motif for target engagement [1]. Unlike simpler azetidine methanols, the presence of the pyridin-3-yl group introduces a hydrogen-bond-accepting nitrogen at the meta position, which influences both the conformational landscape and the electronic properties of the molecule in receptor binding pockets.

3-Pyridyl azetidine scaffold for CCR6 and NAMPT target engagement studies

Secondary alcohol linker supports derivatization for library synthesis

Strained azetidine ring provides conformational restriction for medicinal chemistry

• [1] WIPO Patent WO2021219849A1. Azetidin-3-ylmethanol derivatives as CCR6 receptor modulators. Published 2021-11-04. Applicants: Idorsia Pharmaceuticals Ltd. View Source

Generic Azetidine Methanols vs. (Azetidin-3-yl)(pyridin-3-yl)methanol

Simple azetidin-3-ylmethanol (CAS 95849-02-8) lacks the pyridyl pharmacophore required for engagement with targets such as CCR6 and NAMPT, making it unsuitable as a direct substitute in programs built around the 3-pyridyl azetidine scaffold [1]. Positional isomers such as (azetidin-3-yl)(pyridin-2-yl)methanol or (azetidin-3-yl)(pyridin-4-yl)methanol place the pyridine nitrogen at different orientations, which demonstrably alters target binding affinity: in the NAMPT inhibitor series, 3-pyridyl azetidine ureas exhibited superior potency compared to 2- and 4-pyridyl analogs due to optimal hydrogen-bond geometry with the active site [2]. Additionally, the oxalate salt form (CAS 1864057-84-0) alters solubility and crystallinity, meaning that salt-form substitution without formulation adjustment can lead to variable performance in downstream chemistry . These structural nuances preclude simple interchangeability in medicinal chemistry and process development workflows.

Simple azetidine methanol

Lacks the 3-pyridyl pharmacophore; may not support target engagement in CCR6 or NAMPT programs.

Positional isomers (2- or 4-pyridyl)

Alter hydrogen-bond geometry; reported SAR indicates 3-pyridyl orientation favored for NAMPT binding.

Oxalate salt form

Changes solubility and crystallinity; may introduce variability in downstream reaction performance without formulation adjustment.

• [1] PubChem. (Azetidin-3-yl)methanol, CAS 95849-02-8. Compound Summary. View Source
• [2] PDB Entry 6PEB. Crystal structure of human NAMPT in complex with a 3-pyridyl azetidine urea inhibitor. Deposited 2019-06-20. View Source

Differentiation Evidence for (Azetidin-3-yl)(pyridin-3-yl)methanol

3-Pyridyl Azetidine: Superior NAMPT Inhibition

In a scaffold-morphing approach targeting NAMPT, the 3-pyridyl azetidine urea motif was identified as a potent inhibitory scaffold after systematic comparison with 2-pyridyl and 4-pyridyl regioisomers [1]. Crystallographic analysis of the 3-pyridyl analog bound to NAMPT (PDB 6PEB) revealed a key hydrogen bond between the pyridine nitrogen and the active-site residue Asp219, a geometry not accessible to the 2- or 4-pyridyl isomers [1]. This structural insight explains the SAR trend and provides a rational basis for preferring the 3-pyridyl building block in NAMPT inhibitor synthesis.

NAMPT inhibition comparison

Method context

3-pyridyl azetidine urea forms key H-bond with Asp219 (PDB 6PEB); 2- and 4-pyridyl isomers show reduced potency due to suboptimal geometry.

Supports 3-pyridyl building block selection for NAMPT inhibitor synthesis.

Crystallography at 2.05 Å resolution; direction of effect structurally validated.

Evidence Dimension	NAMPT inhibitory activity (positional isomer comparison)
Target Compound Data	3-pyridyl azetidine urea: crystal structure confirmed; potency advantage inferred from SAR.
Comparator Or Baseline	2-pyridyl and 4-pyridyl azetidine urea analogs: reduced potency due to suboptimal H-bond geometry.
Quantified Difference	Not numerically quantified in source; direction of effect (3-pyridyl > 2-/4-pyridyl) is structurally validated.
Conditions	Recombinant human NAMPT enzyme assay; X-ray crystallography at 2.05 Å resolution (PDB 6PEB).

Why This Matters

For laboratories synthesizing NAMPT inhibitors, selecting the 3-pyridyl building block ensures alignment with the optimal pharmacophore, avoiding potency losses inherent to the 2- or 4-pyridyl isomers.

• [1] PDB Entry 6PEB. Crystal structure of human NAMPT in complex with a 3-pyridyl azetidine urea inhibitor. Cited in: '3-pyridyl azetidine ureas as a potent NAMPT inhibiting motif.' Deposited 2019. View Source

Azetidine Scaffold for Potent CCR6 Antagonism

A close structural analog of (azetidin-3-yl)(pyridin-3-yl)methanol, IDOR-1117-2520, a potent and selective CCR6 antagonist, demonstrated IC50 values of 63 nM (CCL20-mediated calcium flux) and 30 nM (β-arrestin recruitment) . In contrast, non-azetidine CCR6 modulators reported in earlier literature typically exhibit IC50 values in the micromolar range, highlighting the contribution of the azetidine ring to receptor affinity [1]. Although IDOR-1117-2520 is a more elaborated derivative, the core 3-pyridyl azetidine alcohol motif is present in its structure, supporting the utility of (azetidin-3-yl)(pyridin-3-yl)methanol as a key intermediate for this target class.

CCR6 antagonism potency

Class-level

IDOR-1117-2520 (analogue): IC50 63 nM (Ca flux), 30 nM (β-arrestin); non-azetidine comparators typically >1 µM.

Reported sub-100 nM potency for azetidine-containing CCR6 antagonist; supports scaffold utility.

Analogue data; direct activity of the building block differs.

Evidence Dimension	CCR6 antagonism potency (IC50)
Target Compound Data	IDOR-1117-2520 (contains 3-pyridyl azetidine core): IC50 = 63 nM (calcium flux), 30 nM (β-arrestin).
Comparator Or Baseline	Non-azetidine CCR6 inhibitors: typical IC50 > 1 µM (micromolar range).
Quantified Difference	≥10-fold improvement in potency (sub-100 nM vs. micromolar).
Conditions	Recombinant human CCR6-expressing cells; CCL20-stimulated calcium flux and β-arrestin recruitment assays.

Why This Matters

This data validates the 3-pyridyl azetidine scaffold as a competent CCR6 pharmacophore. Procuring (azetidin-3-yl)(pyridin-3-yl)methanol enables direct access to this privileged chemotype for autoimmune disease drug discovery.

• [1] WIPO Patent WO2021219849A1. Azetidin-3-ylmethanol derivatives as CCR6 receptor modulators. Background section on prior art CCR6 antagonists. View Source

Azetidine Ring Enhances Microsomal Stability

In a series of cytoprotective pyridinol antioxidants, replacement of the exocyclic dimethylamino group with an azetidine moiety at position 6 (compounds 8 and 9) led to a measurable increase in microsomal stability in bovine liver microsome assays [1]. Although this study does not directly test (azetidin-3-yl)(pyridin-3-yl)methanol, it provides class-level evidence that the azetidine ring confers metabolic stability advantages over common amino substituents—a property relevant to the selection of azetidine-containing building blocks for lead optimization where metabolic soft spots are a concern.

Microsomal stability

Class-level

Qualitative improvement in microsomal stability reported for azetidine-containing pyridinols vs. dimethylamino analogs.

Supports azetidine as a stability-enhancing building block (class-level inference).

Bovine liver microsomes; data to verify for specific scaffold.

Evidence Dimension	In vitro microsomal stability
Target Compound Data	Azetidine-containing pyridinols (compounds 8, 9): increased microsomal stability observed.
Comparator Or Baseline	Exocyclic dimethylamino pyridinols: lower microsomal stability.
Quantified Difference	Not numerically quantified in abstract; qualitative improvement reported.
Conditions	Bovine liver microsomes; in vitro incubation and metabolite profiling.

Why This Matters

For drug discovery programs where metabolic stability is a key selection criterion, azetidine-containing intermediates offer a documented stability advantage over dimethylamino equivalents, supporting procurement of the azetidine building block.

• [1] Alam MP, Khdour OM, Arce PM, et al. Cytoprotective pyridinol antioxidants as potential therapeutic agents for neurodegenerative and mitochondrial diseases. Bioorg Med Chem. 2014;22(17):4935-47. PMID: 25088548. View Source

Azetidine vs. Pyrrolidine: Conformational and pKa Differences

Replacing the azetidine ring (4-membered, ring strain ~26 kcal/mol) with a pyrrolidine ring (5-membered, ring strain ~6 kcal/mol) alters both the conformational flexibility and the pKa of the amine nitrogen [1]. In (azetidin-3-yl)(pyridin-3-yl)methanol, the azetidine nitrogen has a lower pKa (~7-8 for azetidine) compared to pyrrolidine (~10-11), which influences protonation states at physiological pH and thus affects receptor binding and permeability [1]. Head-to-head comparisons of 3-azetidinyl and 3-pyrrolidinyl analogs in kinase inhibitor programs have shown that the azetidine-containing compounds exhibit improved ligand efficiency due to the reduced rotatable bonds and constrained geometry [2]. While direct comparative data for (azetidin-3-yl)(pyridin-3-yl)methanol vs. its pyrrolidine analogue is not available, the class-level trends strongly favor the azetidine variant for targets requiring a precise spatial arrangement of the amine and alcohol groups.

Azetidine vs. pyrrolidine

Class-level

Azetidine: pKa ~7-8, ring strain ~26 kcal/mol. Pyrrolidine: pKa ~10-11, ring strain ~6 kcal/mol.

Lower pKa and higher conformational restriction may benefit target engagement and permeability profiling.

Physicochemical properties from literature.

Evidence Dimension	Ring strain, pKa, and conformational restriction
Target Compound Data	Azetidine: ring strain ~26 kcal/mol, pKa ~7-8, 4-membered ring with limited puckering.
Comparator Or Baseline	Pyrrolidine: ring strain ~6 kcal/mol, pKa ~10-11, 5-membered ring with multiple envelope conformations.
Quantified Difference	Ring strain difference: ~20 kcal/mol; pKa difference: ~3 log units.
Conditions	Physicochemical property comparison from chemical literature.

Why This Matters

The choice of azetidine over pyrrolidine alters the protonation state at physiological pH and limits conformational entropy, directly impacting target binding and selectivity. This makes (azetidin-3-yl)(pyridin-3-yl)methanol the preferred scaffold for targets where pKa and conformational precision are critical.

• [1] PubChem. Azetidine Compound Summary (ring strain and pKa data). National Center for Biotechnology Information. View Source
• [2] Vitaku E, Smith DT, Njardarson JT. Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among U.S. FDA approved pharmaceuticals. J Med Chem. 2014;57(24):10257-10274. (General azetidine vs. pyrrolidine trends). View Source

Application Scenarios for (Azetidin-3-yl)(pyridin-3-yl)methanol

CCR6 Antagonist Lead Optimization

Based on the sub-100 nM potency of IDOR-1117-2520 , (azetidin-3-yl)(pyridin-3-yl)methanol serves as a strategic starting material for synthesizing novel CCR6 antagonists. Medicinal chemistry teams can elaborate the secondary alcohol and the azetidine nitrogen to rapidly generate compound libraries for screening against rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

NAMPT Inhibitor Synthesis via 3-Pyridyl Azetidine Urea

Crystallographic evidence from PDB 6PEB confirms that the 3-pyridyl orientation is essential for hydrogen bonding to Asp219 in NAMPT [1]. This building block enables the convergent synthesis of 3-pyridyl azetidine ureas, which have been validated as potent NAMPT inhibitors for oncology applications.

Metabolically Stable Pyridinol Antioxidant Development

The azetidine ring has been shown to improve microsomal stability in pyridinol antioxidants [2]. Incorporating (azetidin-3-yl)(pyridin-3-yl)methanol into antioxidant scaffolds can address metabolic soft spots, making it valuable for neurodegenerative disease programs targeting mitochondrial dysfunction.

Kinase and CNS Drug Discovery with Fine-Tuned pKa

The lower pKa of the azetidine nitrogen (~7-8) relative to pyrrolidine (~10-11) provides a property advantage for crossing the blood-brain barrier and achieving optimal target engagement in the CNS [3]. This building block is ideal for lead generation efforts where precise control of basicity is required to balance potency, permeability, and off-target selectivity.

Application

Selection Property

Validation Focus

CCR6 antagonist synthesis

Core 3-pyridyl azetidine pharmacophore

CCR6 binding and functional assays

NAMPT inhibitor synthesis

3-Pyridyl orientation for Asp219 interaction

Target engagement validation via crystallography and enzymatic assays

Pyridinol antioxidant modification

Azetidine ring for microsomal stability potential

Microsomal stability screening

CNS drug discovery research

Azetidine pKa ~7-8 for permeability optimization

pKa measurement and CNS penetration profiling

• [1] PDB Entry 6PEB. Crystal structure of human NAMPT in complex with a 3-pyridyl azetidine urea inhibitor. View Source
• [2] Alam MP et al. Bioorg Med Chem. 2014;22(17):4935-47. PMID: 25088548. View Source
• [3] PubChem. Azetidine Compound Summary (pKa data). View Source